Chlorahololide D

• Molecular Formula: C38H44O11
• Molecular Weight: 676.7 g/mol
• InChI: InChI=1S/C38H44O11/c1-8-15(2)32(42)48-14-37(45)24-11-23(24)35(5)25(37)12-22-20(13-47-17(4)39)34(44)49-38(22)26(35)10-19-18-9-21(18)36(6)28(19)29(38)27(30(40)31(36)41)16(3)33(43)46-7/h8,18,21,23-26,29,31,41,45H,9-14H2,1-7H3/b15-8+,27-16-
• InChIKey: WZKZSZYDBUUHLB-DYZZGIGCSA-N

Chlorahololide D: Anticancer Sesquiterpenoid Dimer

Chlorahololide D is a lindenane-type sesquiterpenoid dimer isolated from the whole plant of Chloranthus holostegius, a member of the Chloranthaceae family [1]. It exhibits potent and selective potassium channel blocking activity with an IC50 of 2.7 μM, distinguishing it within its structural class . Additionally, chlorahololide D demonstrates significant cytotoxic activity against human breast cancer MCF-7 cells (IC50 = 6.7 μM) and hepatocellular carcinoma HepG2 cells (IC50 = 13.7 μM), with a mechanism involving ROS induction, G2 phase arrest, and FAK-mediated anti-migration effects [2].

Lindenane-type sesquiterpenoid dimer probe

Potassium channel inhibition study fit

Cancer cell-model endpoint review

• [1] Li Y, Liu W, Xu J, Guo Y. Chlorahololide D, a Lindenane-Type Sesquiterpenoid Dimer from Chloranthus holostegius Suppressing Breast Cancer Progression. Molecules. 2023 Oct 13;28(20):7070. doi: 10.3390/molecules28207070. PMID: 37894550; PMCID: PMC10608938. View Source
• [2] Chlorahololide D. MedChemExpress. CAS: 943136-39-8. View Source

Chlorahololide D: Why Generic Substitution Fails

Within the lindenane sesquiterpenoid dimer family, minor structural modifications lead to pronounced variations in both target potency and cellular efficacy. For instance, Chlorahololide C differs by only a few substituents yet exhibits a 1.3-fold weaker potassium channel blockade (IC50 3.6 μM vs 2.7 μM) [1]. More strikingly, in cytotoxicity assays against MCF-7 breast cancer cells, chlorahololide D (IC50 6.7 μM) outperforms the structurally related analogs sarcandrolide A (IC50 23.0 μM) and shizukaol E (IC50 >60 μM) by 3.4-fold and >9-fold, respectively [2]. These quantitative disparities underscore that generic substitution within this compound class is not scientifically valid; each congener possesses a unique activity fingerprint that directly impacts experimental outcomes and data reproducibility.

Analog mismatch Closely related lindenane dimers may not replicate the reported cytotoxicity profile, altering dose-response interpretation.

Mechanism gap Generic potassium channel blockers lack the defined ROS/cell cycle arrest cascade, shifting pathway-response endpoints.

In vivo context Anti-migratory and anti-angiogenic activity observed in zebrafish models may be absent in simpler ion-channel modulators.

• [1] Chlorahololide C. MedChemExpress. CAS: 1007859-25-7. View Source
• [2] Li Y, Liu W, Xu J, Guo Y. Chlorahololide D, a Lindenane-Type Sesquiterpenoid Dimer from Chloranthus holostegius Suppressing Breast Cancer Progression. Molecules. 2023 Oct 13;28(20):7070. Table 1. View Source

Chlorahololide D: Evidence of Differentiation from Analogs

Superior Cytotoxicity Over Lindenane Analogs

Chlorahololide D demonstrates superior inhibition of the delayed rectifier potassium current (IK) compared to its closest structural analog, Chlorahololide C. In electrophysiological assays using rat dissociated hippocampal neurons, chlorahololide D blocked IK with an IC50 of 2.7 μM . In contrast, chlorahololide C exhibited an IC50 of 3.6 μM under comparable conditions [1]. This 1.3-fold difference in potency is experimentally significant and reproducible.

Cytotoxicity vs. analogs

Head-to-head

MCF-7 IC₅₀ 6.7 μM vs >20 μM

Supports cell-model endpoint review

MTT assay, 48h; analog IC₅₀ >20 μM

Evidence Dimension	Potassium channel inhibition (IC50)
Target Compound Data	2.7 μM
Comparator Or Baseline	Chlorahololide C (3.6 μM)
Quantified Difference	1.3-fold more potent (lower IC50)
Conditions	Delayed rectifier K+ current (IK) in rat dissociated hippocampal neurons

Why This Matters

For ion channel research, a 1.3-fold potency improvement can significantly reduce compound usage, enhance assay sensitivity, and provide a clearer therapeutic window in follow-up studies.

• [1] Chlorahololide C. MedChemExpress. CAS: 1007859-25-7. View Source

ROS-Induced Apoptosis and G2/M Cell Cycle Arrest

In a standardized MTT assay, chlorahololide D exhibited potent cytotoxicity against the MCF-7 breast cancer cell line with an IC50 of 6.7 ± 1.0 μM [1]. Directly compared within the same experimental panel, the structurally related lindenane dimers sarcandrolide A and shizukaol E demonstrated significantly weaker activity, with IC50 values of 23.0 ± 3.3 μM and >60 μM, respectively [1]. Against HepG2 hepatocellular carcinoma cells, chlorahololide D (IC50 13.7 ± 1.4 μM) also outperformed both sarcandrolide A (40.6 ± 1.2 μM) and shizukaol E (34.8 ± 4.4 μM) [1].

ROS fold induction

Class-level

1.36-fold at 20 μM

Supports apoptosis pathway interpretation

DCFH-DA probe, MCF-7 24h

Evidence Dimension	Cytotoxicity against MCF-7 breast cancer cells (IC50)
Target Compound Data	6.7 ± 1.0 μM
Comparator Or Baseline	Sarcandrolide A (23.0 ± 3.3 μM); Shizukaol E (>60 μM)
Quantified Difference	3.4-fold more potent than sarcandrolide A; >9-fold more potent than shizukaol E
Conditions	MTT assay, 48 h incubation, MCF-7 human breast adenocarcinoma cell line

Why This Matters

This stark potency differential positions chlorahololide D as the preferred starting point for breast cancer lead optimization, reducing the likelihood of false negatives in phenotypic screens and accelerating structure-activity relationship (SAR) campaigns.

• [1] Li Y, Liu W, Xu J, Guo Y. Chlorahololide D, a Lindenane-Type Sesquiterpenoid Dimer from Chloranthus holostegius Suppressing Breast Cancer Progression. Molecules. 2023 Oct 13;28(20):7070. Table 1. View Source

In Vivo Anti-Metastatic and Anti-Angiogenic Activity in Zebrafish

Chlorahololide D demonstrates not only in vitro cytotoxicity but also significant in vivo antitumor activity. In a zebrafish xenograft model engrafted with CM-DiI-labeled MCF-7 cells, treatment with chlorahololide D (2.5, 5, and 10 μM) resulted in a dose-dependent reduction in both tumor cell proliferation and metastatic dissemination [1]. The compound also exhibited anti-angiogenic activity in a transgenic zebrafish Tg(fli1: EGFP) model, inhibiting intersegmental vessel formation [1]. While no direct in vivo comparator data for sarcandrolide A or shizukaol E is available from the same study, this validated preclinical efficacy provides a critical layer of differentiation beyond simple in vitro IC50 comparisons.

In vitro migration

Cross-study

6.68-fold reduction

Supports anti-migratory endpoint context

30 μM MCF-7 scratch assay

Evidence Dimension	In vivo tumor suppression
Target Compound Data	Significant reduction in tumor proliferation and migration at 2.5-10 μM
Comparator Or Baseline	Vehicle control (0.1% DMSO); Etoposide (positive control)
Quantified Difference	Dose-dependent inhibition observed; quantification via fluorescence intensity and distribution analysis
Conditions	Zebrafish (Danio rerio) xenograft model, 2 days post-fertilization embryos, 48 h treatment

Why This Matters

Demonstrated in vivo efficacy in a vertebrate model substantially increases confidence in translational potential and justifies procurement for preclinical development programs.

• [1] Li Y, Liu W, Xu J, Guo Y. Chlorahololide D, a Lindenane-Type Sesquiterpenoid Dimer from Chloranthus holostegius Suppressing Breast Cancer Progression. Molecules. 2023 Oct 13;28(20):7070. Sections 2.7 and 2.8. View Source

FAK Phosphorylation Inhibition

Beyond its cytotoxic and antiproliferative effects, chlorahololide D uniquely suppresses the metastatic behavior of breast cancer cells. In wound healing assays, treatment with 7.5, 15, and 30 μM chlorahololide D reduced MCF-7 cell migration rates by 1.83-fold, 2.31-fold, and 6.68-fold relative to the control group [1]. Western blot analysis confirmed that this anti-migratory effect is mediated through inhibition of FAK phosphorylation at Tyr-397, a key regulatory node in focal adhesion dynamics and cell motility [1]. While sarcandrolide A and shizukaol E were not evaluated for anti-migration activity in this study, the FAK-dependent mechanism represents a distinct and potentially valuable pharmacological property not shared by all potassium channel blockers.

p-FAK modulation

Class-level

Dose-dependent decrease

Supports target engagement review

Western blot, Tyr397 p-FAK

Evidence Dimension	Cell migration inhibition
Target Compound Data	Migration rate reduction: 1.83× at 7.5 μM, 2.31× at 15 μM, 6.68× at 30 μM
Comparator Or Baseline	Untreated control cells (baseline migration = 1.0×)
Quantified Difference	Up to 6.68-fold reduction in migration rate
Conditions	Wound healing assay, MCF-7 cells, 48 h incubation; Western blot for p-FAK (Tyr397)

Why This Matters

The anti-metastatic activity provides a dual-action profile (cytotoxic + anti-migratory) that is particularly valuable for breast cancer research, where metastatic spread remains the primary cause of mortality.

• [1] Li Y, Liu W, Xu J, Guo Y. Chlorahololide D, a Lindenane-Type Sesquiterpenoid Dimer from Chloranthus holostegius Suppressing Breast Cancer Progression. Molecules. 2023 Oct 13;28(20):7070. Section 2.6 and Figure 6. View Source

Chlorahololide D: Strategic Research Applications

Anti-Metastatic Breast Cancer Lead Optimization

Chlorahololide D serves as a potent (IC50 2.7 μM) and selective tool compound for investigating delayed rectifier potassium channel (IK) function in neuronal and cardiac models. Its 1.3-fold higher potency compared to chlorahololide C reduces the required working concentration, minimizing potential off-target effects and solvent interference in patch-clamp and fluorescence-based assays [1].

ROS-Mediated Cell Cycle Dysregulation Studies

Given its 3.4-fold and >9-fold greater cytotoxicity against MCF-7 cells compared to sarcandrolide A and shizukaol E, respectively, chlorahololide D is the superior starting scaffold for medicinal chemistry efforts targeting breast cancer [1]. Its validated in vivo efficacy in a zebrafish xenograft model further supports its prioritization in hit-to-lead programs.

In Vivo Tumor Angiogenesis Model Validation

The dual action of chlorahololide D on cell migration (up to 6.68-fold reduction) via FAK pathway inhibition, combined with anti-angiogenic activity observed in transgenic zebrafish, makes it an ideal candidate for studying tumor microenvironment interactions and metastatic dissemination mechanisms [1]. This profile is particularly relevant for triple-negative breast cancer research, where effective anti-metastatic agents are urgently needed.

Natural Product Derivatization and Biosynthetic Studies

As a lindenane-type sesquiterpenoid dimer with a well-defined absolute configuration and accessible purity (>98%), chlorahololide D is an excellent substrate for semi-synthetic modifications aimed at improving solubility, metabolic stability, or target selectivity . Its commercial availability facilitates large-scale SAR exploration and biotransformation investigations.

Application

Selection Property

Validation Focus

Breast cancer cell migration and metastasis studies

Cell migration inhibition profile

Cell migration assay and FAK pathway analysis

ROS-mediated cell cycle dysregulation studies

ROS induction and cell cycle arrest signature

ROS/cycle checkpoint axis verification

In vivo tumor angiogenesis model studies

In vivo anti-angiogenic activity context

Zebrafish angiogenesis model verification

• [1] Li Y, Liu W, Xu J, Guo Y. Chlorahololide D, a Lindenane-Type Sesquiterpenoid Dimer from Chloranthus holostegius Suppressing Breast Cancer Progression. Molecules. 2023 Oct 13;28(20):7070. View Source